Cas no 851970-73-5 (1-(2,5-dimethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea)

• Product Name: 1-(2,5-dimethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea
• CAS No: 851970-73-5
• MF: C₂₅H₂₆FN₃O₃S
• MW: 467.555648326874
• CID: 6341973
• PubChem ID: 4415570
• Update Time: 2025-07-09

1-(2,5-dimethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea
• F0633-0041
• IDI1_027396
• 851970-73-5
• 3-(2,5-dimethoxyphenyl)-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea
• AKOS001503365
• 1-(2,5-dimethoxyphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-[(furan-2-yl)methyl]thiourea
• BRD-K43527805-001-01-1
• HMS1499P04
• 3-(2,5-dimethoxyphenyl)-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)thiourea
• ChemDiv3_009486

• Inchi： 1S/C25H26FN3O3S/c1-16-20(21-13-17(26)6-8-22(21)27-16)10-11-29(15-19-5-4-12-32-19)25(33)28-23-14-18(30-2)7-9-24(23)31-3/h4-9,12-14,27H,10-11,15H2,1-3H3,(H,28,33)
• InChI Key： CNJZPHXUDSPSQS-UHFFFAOYSA-N
• SMILES： S=C(NC1C=C(C=CC=1OC)OC)N(CC1=CC=CO1)CCC1=C(C)NC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 467.16789104g/mol
• Monoisotopic Mass: 467.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.8Ų

Additional information on 1-(2,5-dimethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea

Research Brief on 1-(2,5-dimethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea (CAS: 851970-73-5)

The compound 1-(2,5-dimethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea (CAS: 851970-73-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific biochemical pathways, particularly those involving serotonin receptors and indole-based signaling molecules. The presence of both a 5-fluoro-2-methylindole moiety and a furan-2-ylmethylthiourea group suggests a dual functionality, which may contribute to its selective binding affinity and pharmacological profile. Preliminary in vitro assays indicate that this compound exhibits promising activity in neuronal and cancer cell lines, though further validation is required.

The synthesis of 851970-73-5 involves a multi-step process, with key intermediates including 5-fluoro-2-methyl-1H-indole and 2,5-dimethoxyphenyl isothiocyanate. Recent optimizations in the synthetic route have improved yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. These advancements are critical for scaling up production for preclinical studies.

In terms of biological evaluation, the compound has shown selective inhibition of serotonin receptor subtypes (e.g., 5-HT2A and 5-HT2C) in low micromolar ranges, as demonstrated in radioligand binding assays. Additionally, its potential anti-proliferative effects in certain cancer cell lines have been attributed to the induction of apoptosis via mitochondrial pathways. However, these findings are preliminary, and in vivo studies are needed to confirm efficacy and safety.

Future research directions for 851970-73-5 include structural-activity relationship (SAR) studies to optimize its pharmacological properties, as well as investigations into its pharmacokinetics and toxicity profiles. Given its structural complexity and promising early results, this compound represents a compelling candidate for further development in neuropharmacology and oncology.